3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride
Overview
Description
“3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride” is a chemical compound with the CAS Number: 2247101-94-4 . It has a molecular weight of 203.62 . The IUPAC name for this compound is 3-(6-hydroxypyridin-2-yl)propanoic acid hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H9NO3.ClH/c10-7-3-1-2-6 (9-7)4-5-8 (11)12;/h1-3H,4-5H2, (H,9,10) (H,11,12);1H . This code provides a specific representation of the molecular structure of the compound.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride involves the condensation of 3-acetyl-2,5-dimethylpyridine with ethyl acetoacetate followed by hydrolysis and decarboxylation to yield 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid. The resulting acid is then converted to its hydrochloride salt by treatment with hydrochloric acid.", "Starting Materials": [ "3-acetyl-2,5-dimethylpyridine", "ethyl acetoacetate", "sodium hydroxide", "hydrochloric acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: Condensation of 3-acetyl-2,5-dimethylpyridine with ethyl acetoacetate in the presence of sodium hydroxide to yield 3-(1-ethoxycarbonyl-2,5-dimethylpyrrolidin-3-yl)propanoic acid.", "Step 2: Hydrolysis of the ester group in the presence of hydrochloric acid and water to yield 3-(1-carboxy-2,5-dimethylpyrrolidin-3-yl)propanoic acid.", "Step 3: Decarboxylation of the resulting acid in the presence of sodium hydroxide to yield 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid.", "Step 4: Treatment of the resulting acid with hydrochloric acid in diethyl ether to yield 3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride." ] } | |
CAS RN |
2172067-06-8 |
Product Name |
3-(6-oxo-1,6-dihydropyridin-3-yl)propanoic acid hydrochloride |
Molecular Formula |
C8H10ClNO3 |
Molecular Weight |
203.6 |
Purity |
71 |
Origin of Product |
United States |
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